Cas no 886927-68-0 (2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide)

• Product name: 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide
• CAS No: 886927-68-0
• MF: C₁₆H₁₇N₅OS₂
• MW: 359.469079732895
• CID: 5477088

2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,5-dimethylphenyl)acetamide
• 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide

• Inchi： 1S/C16H17N5OS2/c1-10-5-6-11(2)12(8-10)18-14(22)9-24-16-20-19-15(21(16)17)13-4-3-7-23-13/h3-8H,9,17H2,1-2H3,(H,18,22)
• InChI Key： URDPJGFJFUKDRL-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1C)(=O)CSC1N(N)C(C2SC=CC=2)=NN=1

Additional information on 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide

Compound CAS No 886927-68-0: 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide

The compound with CAS No 886927-68-0, named 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a triazole ring system and a thiophene moiety, both of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of triazole-containing compounds in drug design due to their ability to form stable hydrogen bonds and their potential as bioisosteres. The presence of the thiophene group further enhances the compound's electronic properties, making it a promising candidate for various biological assays. Researchers have explored the anti-inflammatory and antioxidant activities of similar compounds, suggesting that this molecule could exhibit similar or even superior properties.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the triazole ring through a click reaction and the subsequent attachment of the thiophene moiety. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields, which is a critical factor in large-scale production.

In terms of biological activity, preliminary assays have indicated that this compound may possess cytotoxic activity against certain cancer cell lines. This finding aligns with the growing trend of using heterocyclic compounds in oncology research. Furthermore, its ability to modulate enzyme activity suggests potential applications in the development of enzyme inhibitors for therapeutic purposes.

From an environmental perspective, the compound's stability under various conditions has been tested extensively. Results indicate that it exhibits low toxicity towards non-target organisms, which is a crucial factor for its potential use in agricultural or environmental applications. However, further studies are required to fully understand its ecological impact.

The structural complexity of this compound also presents challenges in terms of scalability and cost-effectiveness. Researchers are currently exploring alternative synthetic pathways that could reduce production costs while maintaining the molecule's integrity. The integration of green chemistry principles into its synthesis is an area of active investigation.

In conclusion, CAS No 886927-68-0 represents a cutting-edge molecule with vast potential across multiple fields. Its unique structure and promising biological activities make it a focal point for future research efforts. As advancements in synthetic methodologies and biological testing continue to evolve, this compound is poised to play a significant role in the development of novel therapeutic agents and chemical tools.